4(1H)-Pteridinone, 2-amino-6-cyclopropyl-5,6,7,8-tetrahydro-

• CAS No.: 91161-65-8
• Molecular Formula: C9H13N5O
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 2-amino-6-cyclopropyl-5,6,7,8-tetrahydro-3H-pteridin-4-one
• InChI: InChI=1S/C9H13N5O/c10-9-13-7-6(8(15)14-9)12-5(3-11-7)4-1-2-4/h4-5,12H,1-3H2,(H4,10,11,13,14,15)
• InChI Key: AJUVNQXFHMAJQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2CNC3=C(N2)C(=O)NC(=N3)N

Description

4(1H)-Pteridinone, 2-amino-6-cyclopropyl-5,6,7,8-tetrahydro- is a heterocyclic compound that belongs to the pteridinone family

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4(1H)-Pteridinone, 2-amino-6-cyclopropyl-5,6,7,8-tetrahydro- typically involves the cyclization of appropriate precursors under specific conditions. Common synthetic routes may include:

Cyclization of Amino Derivatives: Starting from amino derivatives and cyclopropyl ketones under acidic or basic conditions.

Condensation Reactions: Using condensation reactions between cyclopropyl amines and pteridine derivatives.

Industrial Production Methods

Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and catalytic processes may be employed.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced pteridinone derivatives.

Substitution: Substitution reactions, particularly nucleophilic substitutions, can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Catalysts: Metal catalysts like palladium or platinum may be used in certain reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce fully saturated compounds.

Scientific Research Applications

Chemistry

In chemistry, 4(1H)-Pteridinone, 2-amino-6-cyclopropyl-5,6,7,8-tetrahydro- is studied for its unique structural properties and reactivity. It serves as a building block for synthesizing more complex molecules.

Biology

In biological research, this compound may be investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine

Medicinally, pteridinone derivatives are explored for their potential therapeutic effects, including anti-inflammatory, antiviral, and anticancer activities.

Industry

In the industrial sector, this compound may be used in the development of new materials or as an intermediate in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of 4(1H)-Pteridinone, 2-amino-6-cyclopropyl-5,6,7,8-tetrahydro- involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may inhibit or activate these targets, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4(1H)-Pteridinone, 2-amino-6-methyl-5,6,7,8-tetrahydro-
• 4(1H)-Pteridinone, 2-amino-6-ethyl-5,6,7,8-tetrahydro-

Uniqueness

The cyclopropyl group in 4(1H)-Pteridinone, 2-amino-6-cyclopropyl-5,6,7,8-tetrahydro- imparts unique steric and electronic properties, differentiating it from other similar compounds. This uniqueness may influence its reactivity and biological activity.